Cas no 89228-66-0 (Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)-)

• Product name: Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)-
• CAS No: 89228-66-0
• MF: C₁₀H₉NO₄
• MW: 207.18276
• CID: 607643
• PubChem ID: 3448141

Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)-
• 1-methoxy-4-nitro-2-prop-2-ynoxybenzene
• AKOS005099306
• 1-Methoxy-4-nitro-2-prop-2-ynyloxy-benzene
• 1-methoxy-4-nitro-2-(prop-2-yn-1-yloxy)benzene
• 89228-66-0
• NOQXZRFEQHNLDE-UHFFFAOYSA-N
• 6X-0837
• 1-methoxy-4-nitro-2-(2-propynyloxy)benzene
• SCHEMBL19214198
• DTXSID70392560
• SR-01000307338
• SR-01000307338-1
• SCHEMBL3705751

• Inchi： InChI=1S/C10H9NO4/c1-3-6-15-10-7-8(11(12)13)4-5-9(10)14-2/h1,4-5,7H,6H2,2H3
• InChI Key： NOQXZRFEQHNLDE-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)[N+](=O)[O-])OCC#C

Computed Properties

• Exact Mass: 207.053
• Monoisotopic Mass: 207.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.3Ų